Cas no 864917-12-4 (N-(4-ethylphenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide)

• Product Name: N-(4-ethylphenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
• CAS No: 864917-12-4
• MF: C₁₉H₁₉N₃OS₂
• MW: 369.503661394119
• CID: 6453370
• Update Time: 2025-10-22

N-(4-ethylphenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethylphenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
• N-(4-ethylphenyl)-2-((3-(p-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide
• Acetamide, N-(4-ethylphenyl)-2-[[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]thio]-

• Inchi： 1S/C19H19N3OS2/c1-3-14-6-10-16(11-7-14)20-17(23)12-24-19-21-18(22-25-19)15-8-4-13(2)5-9-15/h4-11H,3,12H2,1-2H3,(H,20,23)
• InChI Key： FBTTWRXSRMEPPJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CC)C=C1)(=O)CSC1SN=C(C2=CC=C(C)C=C2)N=1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• pka: 12.80±0.70(Predicted)

Additional information on N-(4-ethylphenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide

Comprehensive Overview of N-(4-ethylphenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS No. 864917-12-4)

The compound N-(4-ethylphenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide, identified by its CAS No. 864917-12-4, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,4-thiadiazole core and acetamide moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.

In recent years, the demand for novel heterocyclic compounds like N-(4-ethylphenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide has surged, driven by advancements in drug discovery and sustainable agriculture. The compound's sulfanyl linkage and aryl-substituted thiadiazole ring contribute to its stability and reactivity, making it a versatile intermediate in synthetic chemistry. Scientists are exploring its role in developing next-generation therapeutics and eco-friendly pesticides, aligning with global trends toward greener solutions.

One of the most searched questions related to this compound is: "What are the potential applications of CAS No. 864917-12-4 in medicine?" Preliminary studies suggest that its thiadiazole derivatives exhibit anti-inflammatory and antimicrobial properties, sparking interest in its use for treating infectious diseases. Additionally, its acetamide group is known to enhance bioavailability, a critical factor in drug design. These attributes position N-(4-ethylphenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide as a potential lead compound in precision medicine.

Another hot topic is the compound's role in agrochemical innovation. With increasing concerns about pesticide resistance and environmental impact, researchers are investigating CAS No. 864917-12-4 as a foundation for developing low-toxicity crop protection agents. Its thiadiazole scaffold has shown efficacy against plant pathogens, offering a sustainable alternative to conventional chemicals. This aligns with the growing emphasis on regenerative agriculture and circular economy principles.

The synthesis of N-(4-ethylphenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide involves multi-step reactions, including cyclization and sulfuration processes. Optimizing these methods for scalability and cost-efficiency is a key focus for industrial applications. Recent breakthroughs in catalytic chemistry have improved yields, addressing one of the most common queries: "How can CAS No. 864917-12-4 be synthesized at scale?"

From a regulatory perspective, CAS No. 864917-12-4 is not classified as hazardous, making it a safer choice for research and development. However, thorough toxicological profiling is ongoing to ensure compliance with global safety standards. This is particularly relevant given the rising demand for transparent and ethical chemical sourcing.

In conclusion, N-(4-ethylphenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide represents a cutting-edge example of how molecular innovation can address contemporary challenges in health and agriculture. Its dual potential in pharmaceuticals and agrochemicals underscores its importance in the scientific community, while its structural versatility invites further exploration. As research progresses, this compound may well become a cornerstone in the development of sustainable technologies.